Cas no 949400-36-6 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide
• CAS No: 949400-36-6
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 6022251
• PubChem ID: 17503010
• Update Time: 2025-11-06

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586416
• AKOS034682881
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide
• 949400-36-6
• AB00781513-01
• Z90763303

• Inchi： 1S/C18H23N3OS/c1-11-7-6-8-12(2)17(11)21-16(22)10-9-15-13(3)19-18(23-5)20-14(15)4/h6-8H,9-10H2,1-5H3,(H,21,22)
• InChI Key： DITHFDMMTZIPBU-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 329.15618354g/mol
• Monoisotopic Mass: 329.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide

Recent Advances in the Study of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide (CAS: 949400-36-6)

The compound 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide (CAS: 949400-36-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and propanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide may interact with certain enzyme systems, particularly those involved in inflammatory and proliferative processes. This interaction suggests potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. Recent in vitro and in vivo studies have provided evidence of its anti-inflammatory and antiproliferative effects, although further validation is required to confirm these findings.

Another significant aspect of the current research is the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Scientists are investigating various formulations and delivery methods to enhance its bioavailability and reduce potential side effects. For instance, recent studies have explored the use of nanoparticle-based delivery systems to improve the compound's solubility and targeted delivery. These advancements could pave the way for more effective therapeutic applications in the future.

In addition to its therapeutic potential, the synthesis and structural modification of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to explore structure-activity relationships (SAR). These efforts aim to identify derivatives with enhanced efficacy and reduced toxicity, which could lead to the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as long-term safety, optimal dosing regimens, and potential drug interactions need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2,6-dimethylphenyl)propanamide (CAS: 949400-36-6) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique structural features and biological activities make it a valuable subject of study, with potential applications in treating a range of diseases. Continued research and collaboration will be crucial to unlocking its full therapeutic potential.